Cas no 91818-49-4 (Quinazoline, 6,7-dimethoxy-, 3-oxide)

• Product Name: Quinazoline, 6,7-dimethoxy-, 3-oxide
• CAS No: 91818-49-4
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 778740
• PubChem ID: 71328531
• Update Time: 2025-04-19

Quinazoline, 6,7-dimethoxy-, 3-oxide Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 6,7-dimethoxy-, 3-oxide
• 6,7-dimethoxy-3-oxidoquinazolin-3-ium
• DTXSID50757476
• 91818-49-4
• 6,7-Dimethoxy-3-oxo-3lambda~5~-quinazoline

• Inchi： 1S/C10H10N2O3/c1-14-9-3-7-5-12(13)6-11-8(7)4-10(9)15-2/h3-6H,1-2H3
• InChI Key： QKEVTLOLJBKACM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=[N+](C=N2)[O-])C=1)OC

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines